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Compound of Interest

Compound Name: Ursolic acid acetate

Cat. No.: B15506878 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Core Abstract
Ursolic acid acetate (UAA), also known as 3-O-acetylursolic acid, is a pentacyclic triterpenoid

derived from the acetylation of ursolic acid (UA).[1] This naturally occurring compound and its

parent molecule are found in various medicinal plants and fruits, including rosemary, apples,

and holy basil.[1] UAA has garnered significant scientific interest for its diverse pharmacological

activities, including potent anti-proliferative, anti-inflammatory, and antimalarial properties.[2][3]

Mechanistically, it modulates multiple critical cellular signaling pathways, such as NF-κB,

PI3K/Akt, and MAPK/ERK, making it a promising candidate for further investigation in oncology

and inflammatory disease research.[2] This guide provides a comprehensive overview of its

physicochemical properties, synthesis, biological activities, and detailed experimental protocols

relevant to its study.

Physicochemical Properties
Ursolic acid acetate is a white to off-white powder. It is characterized by the following

properties:
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Property Value Reference

IUPAC Name
(3β)-3-(Acetyloxy)-urs-12-en-

28-oic acid

Synonyms
Acetylursolic acid, 3-

Acetylursolic acid

Molecular Formula C₃₂H₅₀O₄

Molecular Weight 498.74 g/mol

Melting Point 279-280 °C

Boiling Point 567.6±50.0 °C (Predicted)

Density 1.09±0.1 g/cm³ (Predicted)

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Storage
2-8°C, in a well-closed

container

Synthesis and Isolation
Ursolic acid acetate can be isolated from natural sources, such as the aerial roots of Ficus

microcarpa, or more commonly, synthesized via the acetylation of its parent compound, ursolic

acid.

Synthetic Workflow
A general workflow for the laboratory synthesis and purification of ursolic acid acetate is

outlined below.
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Synthesis

Purification & Analysis

Final Product

Ursolic Acid

Acetylation Reaction
(Acetic Anhydride, Pyridine, Triethylamine, DMAP)

Aqueous Post-Treatment

Silica Gel Column Chromatography

Thin Layer Chromatography (TLC)

Characterization (MS, NMR)

Ursolic Acid Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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